Cas no 2640340-50-5 (2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2640340-50-5
• MF: C₁₈H₂₀BClO₂
• MW: 314.614204406738
• CID: 6588415
• PubChem ID: 156692461
• Update Time: 2025-07-19

2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2640340-50-5
• 2-[3-(4-chlorophenyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1706401
• 1,3,2-Dioxaborolane, 2-(4'-chloro[1,1'-biphenyl]-3-yl)-4,4,5,5-tetramethyl-

• Inchi： 1S/C18H20BClO2/c1-17(2)18(3,4)22-19(21-17)15-7-5-6-14(12-15)13-8-10-16(20)11-9-13/h5-12H,1-4H3
• InChI Key： JXPTVLJSGDDSDE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=CC=C(C2=CC=C(Cl)C=C2)C=1

Computed Properties

• Exact Mass: 314.1244877g/mol
• Monoisotopic Mass: 314.1244877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 435.9±28.0 °C(Predicted)

Additional information on 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2640340-50-5)

2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known by its CAS number 2640340-50-5, is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is widely used as a building block in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and materials science.

The structure of 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a boron atom coordinated to two oxygen atoms and two methyl groups, forming a stable five-membered ring. The presence of the 4-chlorophenyl substituent imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions.

In recent years, significant advancements have been made in the application of boronic esters like 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. One of the most notable applications is in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds between aryl or vinyl halides and aryl or vinyl boronic acids or esters. This reaction has become a cornerstone in the synthesis of biologically active compounds and has been extensively used in drug discovery and development.

The stability and reactivity of 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane make it an ideal reagent for Suzuki-Miyaura coupling reactions. The chlorophenyl group provides additional functionalization opportunities, allowing for the introduction of diverse substituents into the final product. This versatility is crucial in the design and synthesis of new pharmaceutical candidates with improved pharmacological properties.

Recent studies have also explored the use of boronic esters in polymer chemistry. For instance, 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been utilized as a monomer in the synthesis of functional polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems and electronic materials.

In addition to its synthetic utility, 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promise in biological studies. Research has demonstrated that boronic esters can interact with various biological targets, including enzymes and receptors. This interaction can modulate biological processes and has potential therapeutic applications. For example, some boronic ester derivatives have been investigated for their anti-inflammatory and anticancer activities.

The safety profile of 2-3-(4-chlorophenyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to ensure the well-being of researchers and laboratory personnel. Proper storage and disposal methods should be adhered to in accordance with local regulations.

In conclusion, 2-3-(4-chlorophenyl)phenyl-4,4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 2640340-50-5) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers working on the development of new drugs and materials. As research continues to advance in these fields, 2-3-(4-chlorophenyl)phenyl-4， 4， 5， 5-tetramethyl-1， 3， 2-dioxaborolane is likely to play an increasingly important role in driving innovation and progress.